Cas no 2240-41-7 (Dimethyl Phenylphosphonate)

• Product Name: Dimethyl Phenylphosphonate
• CAS No: 2240-41-7
• MF: C₈H₁₁O₃P
• MW: 186.144903421402
• MDL: MFCD00059292
• CID: 269183
• PubChem ID: 87574556
• Update Time: 2025-09-28

Dimethyl Phenylphosphonate Chemical and Physical Properties

Names and Identifiers

• dimethoxyphosphorylbenzene
• Dimethyl phenylphosphonate
• Phosphonic acid,P-phenyl-, dimethyl ester
• Benzenephosphonic Acid Dimethyl Ester
• dimethyl (phenyl)phosphonate
• Dimethyl Benzenephosphonate
• O,O-Dimethyl phenylphosphonate
• Phenylphosphonic acid dimethyl ester
• Phosphonic acid,phenyl-,dimethyl ester
• Phosphonic acid,phenyl-,O,O-dimethyl ester
• Ph-P(O)(OMe)2
• Phosphonic acid, phenyl-, dimethyl ester
• Dimethylphenylphosphonate
• Phosphonic acid, phenyl-, O,O-dimethyl ester
• OXDOANYFRLHSML-UHFFFAOYSA-N
• AK112224
• C8H11O3P
• NCIOpen2_000001
• Dimethoxyphenylphosphine oxide
• o,o-Dimethyl benzene phosphonate
• K
• 10.14272/OXDOANYFRLHSML-UHFFFAOYSA-N.1
• phenyl-phosphonic acid dimethyl ester
• SY054526
• D77928
• NSC 62258
• P0332
• InChI=1/C8H11O3P/c1-10-12(9,11-2)8-6-4-3-5-7-8/h3-7H,1-2H3
• OXDOANYFRLHSML-UHFFFAOYSA-
• Phosphonic acid,p-phenyl-,dimethyl ester
• CAA24041
• NSC62258
• 0-16-00-00804 (Beilstein Handbook Reference)
• BP-21368
• NSC-62258
• CS-W022633
• 2240-41-7
• A878543
• DTXSID20176933
• AKOS006230179
• doi:10.14272/OXDOANYFRLHSML-UHFFFAOYSA-N.1
• MFCD00059292
• SCHEMBL499887
• FT-0731949
• BRN 0639039
• O,O-DIMETHYLPHENYLPHOSPHONATE
• DA-17193
• Dimethyl Phenylphosphonate

• MDL： MFCD00059292
• Inchi： 1S/C8H11O3P/c1-10-12(9,11-2)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： OXDOANYFRLHSML-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(=O)(OC)OC
• BRN： 0639039

Computed Properties

• Exact Mass: 186.04500
• Monoisotopic Mass: 186.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.19
• Boiling Point: 247°C(lit.)
• Flash Point: 154 °C
• Refractive Index: 1.5080 to 1.5100
• PSA: 45.34000
• LogP: 1.79780
• Solubility: Not determined

Dimethyl Phenylphosphonate Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• RTECS：TA0378000
• Storage Condition：Inert atmosphere,Room Temperature